Cas no 1346575-98-1 (3-(aminomethyl)-6-methyl-4-propan-2-yl-1h-pyridin-2-one)

• Product Name: 3-(aminomethyl)-6-methyl-4-propan-2-yl-1h-pyridin-2-one
• CAS No: 1346575-98-1
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 1236206
• PubChem ID: 67124337
• Update Time: 2025-04-20

3-(aminomethyl)-6-methyl-4-propan-2-yl-1h-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-6-methyl-4-propan-2-yl-1h-pyridin-2-one
• CTK8E4219
• SureCN1695084
• 3-(aminomethyl)-6-methyl-4-(1-methylethyl)-2(1h)-pyridinone
• QC-5303
• 3-(aminomethyl)-4-isopropyl-6-methylpyridin-2(1H)-one
• CTK8E4219; SureCN1695084; 3-(aminomethyl)-6-methyl-4-(1-methylethyl)-2(1h)-pyridinone; 3-(aminomethyl)-6-methyl-4-(1-methylethyl)-2(1H)-pyridinone; QC-5303; 3-(aminomethyl)-4-isopropyl-6-methylpyridin-2(1H)-one;
• 3-(aminomethyl)-6-methyl-4-(1-methylethyl)2(1H)-pyridinone
• 3-(aminomethyl)-6-methyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one
• SCHEMBL1695084
• DTXSID10736484
• SCHEMBL13281846
• JSRPCAOFGDZBRH-UHFFFAOYSA-N
• AT14160
• CS-0112124
• 3-(Aminomethyl)-6-methyl-4-(propan-2-yl)pyridin-2(1H)-one
• 1346575-98-1

• Inchi： 1S/C10H16N2O/c1-6(2)8-4-7(3)12-10(13)9(8)5-11/h4,6H,5,11H2,1-3H3,(H,12,13)
• InChI Key： JSRPCAOFGDZBRH-UHFFFAOYSA-N
• SMILES： O=C1C(CN)=C(C=C(C)N1)C(C)C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų